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Compound of Interest

Compound Name: TEGOSOFT 189

Cat. No.: B1169835

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to optimizing the concentration of TEGOSOFT® 189
(INCI: Isodecyl Neopentanoate) for desired sensory characteristics in topical formulations.

Troubleshooting Guides

This section addresses common issues encountered during the formulation process with
TEGOSOFT® 189, offering potential solutions and adjustments.
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Issue

Potential Cause

Suggested Action

Greasy or Oily Feel

- High concentration of
TEGOSOFT® 189.- Interaction
with other emollients or lipids

in the formulation.

- Reduce the concentration of
TEGOSOFT® 189 in
increments of 1-2%.- Partially
substitute TEGOSOFT® 189
with a lighter, faster-spreading
emollient.- Evaluate the overall

lipid phase concentration.

Poor Absorption/Long Rub-in

Time

- Viscosity of the formulation is
too high.- Concentration of
TEGOSOFT® 189 is not
optimized for the base

formulation.

- Adjust the level of thickening
agents to reduce viscosity.-
Experiment with a lower
concentration of TEGOSOFT®
189 to potentially improve
absorption.- Consider the
addition of a penetration

enhancer.

Undesirable Tacky or Sticky
Residue

- Interaction between
TEGOSOFT® 189 and other
ingredients like polymers or

humectants.

- Evaluate the compatibility
and synergy of TEGOSOFT®
189 with other formulation
components.- A slight increase
or decrease in TEGOSOFT®
189 concentration may alter

the residue characteristics.

Phase Separation or Instability

- Imbalance in the oil-in-water
or water-in-oil emulsion.-
Incompatibility of
TEGOSOFT® 189 with the
chosen emulsifier system at

the used concentration.

- Re-evaluate the hydrophilic-
lipophilic balance (HLB) of the
emulsifier system.- Adjust the
concentration of TEGOSOFT®
189 and observe the impact on
emulsion stability over time at

various temperatures.

"Drag" or Poor Spreadability
During Application

- Insufficient emollient
concentration.- High levels of

waxes or fatty alcohols.

- Gradually increase the
concentration of TEGOSOFT®
189 to enhance slip and

spreadability.- Re-evaluate the
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ratio of liquid to solid lipids in

the formulation.

Frequently Asked Questions (FAQs)

Q1: What is the typical concentration range for TEGOSOFT® 189 in a skin cream?

Al: The typical use level for TEGOSOFT® 189 in skin care emulsions ranges from 3% to 20%
w/w. The final concentration will depend on the desired sensory profile, the other components
of the formulation, and the product type.

Q2: How does the concentration of TEGOSOFT® 189 influence the sensory feel of a lotion?

A2: The concentration of TEGOSOFT® 189, a light and non-oily emollient, significantly impacts
the sensory characteristics of a lotion.

e Low concentrations (3-5%): Can provide a light, silky feel with good spreadability and a non-
greasy after-feel.

e Medium concentrations (5-10%): Offer a more pronounced emollience and can help to
reduce the greasy feeling of heavier oils in the formulation.

» High concentrations (10-20%): Will impart a more substantive and cushioning feel, which
might be desirable in richer creams or night creams.

Q3: Can TEGOSOFT® 189 be used as the sole emollient in a formulation?

A3: While TEGOSOFT® 189 has an excellent sensory profile, using it as the sole emollient
may not be ideal for all applications. A blend of emollients with different properties (e.g.,
viscosity, polarity, spreadability) often creates a more complex and desirable sensory
experience. Combining TEGOSOFT® 189 with other esters, silicones, or natural oils can help
to fine-tune the final skin feel.

Q4: Is there a correlation between the concentration of TEGOSOFT® 189 and the stability of
an emulsion?
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A4: Yes, the concentration of any oil-phase ingredient, including TEGOSOFT® 189, can affect
emulsion stability. It is crucial to ensure that the emulsifier system is robust enough to handle
the concentration of the lipid phase. Changes in the emollient concentration may require
adjustments to the emulsifier type or concentration to maintain a stable emulsion.

Data Presentation

The following tables present hypothetical data to illustrate the effect of varying TEGOSOFT®
189 concentrations on key sensory attributes. Researchers should generate their own data
using the experimental protocol provided below.

Table 1: Effect of TEGOSOFT® 189 Concentration on Sensory Attributes of an Oil-in-Water
Cream

TEGOSOFT® . . .

Spreadability Absorption (1- Greasiness (1-  After-feel (1-
189 Conc. (%

(1-10) 10) 10) 10)
wiw)
3% 8 7 2 8 (Silky)
7% 9 6 3 7 (Smooth)
12% 7 5 5 6 (Cushioned)
18% 6 4 7 5 (Substantive)
(Scale: 1 =
Low/Negative
Attribute, 10 =
High/Positive
Attribute)

Table 2: Influence of TEGOSOFT® 189 on Physical Properties of a Lotion
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TEGOSOFT® 189 . . Stability (at 45°C
Viscosity (cP) pH

Conc. (% wiw) for 1 month)

3% 8,000 5.6 Stable

7% 7,500 55 Stable

12% 7,000 55 Minor creaming

18% 6,500 5.4 Phase separation

Experimental Protocols

Protocol for Descriptive Sensory Analysis of a Skin Cream

This protocol outlines a method for a trained sensory panel to evaluate the sensory properties
of skin creams with varying concentrations of TEGOSOFT® 189.

1. Panelist Selection and Training:

o Select 10-12 panelists based on their ability to discriminate and describe sensory differences
in skin creams.

o Train panelists on the definitions of sensory attributes (see Table 3) and the use of the rating
scale.

2. Sample Preparation:

o Prepare cream formulations with varying concentrations of TEGOSOFT® 189 (e.g., 3%, 7%,
12%, 18%).

o Code samples with random three-digit numbers to blind the panelists.
e Allow samples to equilibrate to room temperature for 24 hours before evaluation.
3. Evaluation Procedure:

o Panelists should wash their hands with a mild, unscented soap and dry them thoroughly 15
minutes before the evaluation.
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o A standardized amount of each sample (e.g., 0.59) is applied to a designated area on the
forearm.

» Panelists evaluate the sensory attributes in a sequential manner (pickup, rub-out, and after-
feel).

» Panelists rate the intensity of each attribute on a 10-point scale.

o Arest period of at least 5 minutes should be taken between samples, and the application
area should be cleansed with a dry tissue.

Table 3: Sensory Attribute Terminology

Attribute Definition Scale Anchors (1 and 10)

s dabili The ease with which the 1: Difficult to spread, 10:
readabili
P Y product glides over the skin. Spreads very easily

The speed at which the
Absorption product disappears into the 1: Very slow, 10: Very fast
skin.

) The amount of oily residue
Greasiness ) ) 1. Not greasy, 10: Very greasy
perceived on the skin.

The tactile sensation .
1: Tacky/Sticky, 10:

After-feel remaining on the skin after )
Silky/Powdery

application.

Mandatory Visualization
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Varying TEGOSOFT® 189 Sample Coding Standardized Application Sensory Evaluation Rating of Attributes Data Collection and Correlation of Concentration Optimization of
(3%, 7%, 12%, 18%) (Blinding) of Samples on Forearm (Pickup, Rub-out, After-feel) on a 10-point Scale Statistical Analysis with Sensory Profile TEGOSOFT® 189 Level

Panelist Training on
Sensory Attributes

Click to download full resolution via product page

Caption: Workflow for Sensory Evaluation of TEGOSOFT® 189 Formulations.
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Caption: Decision Tree for Troubleshooting Sensory Issues with TEGOSOFT® 189.

¢ To cite this document: BenchChem. [Technical Support Center: Optimizing TEGOSOFT®
189 Concentration for Sensory Feel]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169835#optimizing-the-concentration-of-tegosoft-
189-for-sensory-feel]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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